Cas no 647839-92-7 (Propanedinitrile,[[5-(trifluoromethyl)-3-pyridinyl]methyl](3,3,3-trifluoropropyl)-)

• Product Name: Propanedinitrile,[[5-(trifluoromethyl)-3-pyridinyl]methyl](3,3,3-trifluoropropyl)-
• CAS No: 647839-92-7
• MF: C₁₃H₉F₆N₃
• MW: 321.221083402634
• CID: 416842
• Update Time: 2024-01-29

Propanedinitrile,[[5-(trifluoromethyl)-3-pyridinyl]methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,[[5-(trifluoromethyl)-3-pyridinyl]methyl](3,3,3-trifluoropropyl)-
• Propanedinitrile, 2-[[5-(trifluoromethyl)-3-pyridinyl]methyl]-2-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C13H9F6N3/c14-12(15,16)2-1-11(7-20,8-21)4-9-3-10(6-22-5-9)13(17,18)19/h3,5-6H,1-2,4H2
• InChI Key： MALJOXCYOXNYFZ-UHFFFAOYSA-N
• SMILES： C(#N)C(CC1=CC(C(F)(F)F)=CN=C1)(CCC(F)(F)F)C#N

Computed Properties

• Exact Mass: 321.07017

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 378.6±42.0 °C(Predicted)
• PSA: 60.47
• pka: 1.97±0.20(Predicted)